Cas no 2228754-86-5 (4-(methanesulfonylmethyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(methanesulfonylmethyl)-1,3-oxazolidin-2-one
• CAS No: 2228754-86-5
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• CID: 6162334
• PubChem ID: 165751880
• Update Time: 2024-01-08

4-(methanesulfonylmethyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(methanesulfonylmethyl)-1,3-oxazolidin-2-one
• EN300-1997742
• 2228754-86-5

• Inchi： 1S/C5H9NO4S/c1-11(8,9)3-4-2-10-5(7)6-4/h4H,2-3H2,1H3,(H,6,7)
• InChI Key： IZIVTHBENYDRLJ-UHFFFAOYSA-N
• SMILES： S(C)(CC1COC(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 179.02522894g/mol
• Monoisotopic Mass: 179.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 80.8Ų